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Compound of Interest

Compound Name: 2-Bromo-1-iodo-4-nitrobenzene

CAS No.: 7149-14-6

Cat. No.: B1267603

Get Quote

Disclaimer: Extensive searches for publicly available experimental ¹H NMR and ¹³C NMR data

for 2-Bromo-1-iodo-4-nitrobenzene did not yield specific spectral datasets. This guide,

therefore, presents predicted NMR data for the closely related compound, 2-Bromo-1-iodo-4-

methylbenzene, to provide researchers, scientists, and drug development professionals with a

valuable comparative and methodological resource. The experimental protocols outlined are

generalized for compounds of this nature.

Introduction
2-Bromo-1-iodo-4-nitrobenzene is a polysubstituted aromatic compound with significant

potential as a versatile intermediate in organic synthesis. The distinct electronic environments

created by the bromo, iodo, and nitro substituents on the benzene ring make Nuclear Magnetic

Resonance (NMR) spectroscopy an essential tool for its structural elucidation and

characterization. This technical guide provides a framework for the NMR analysis of this and

structurally similar compounds.
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Predicted NMR Spectroscopic Data for 2-Bromo-1-
iodo-4-methylbenzene
Due to the absence of experimental data for 2-Bromo-1-iodo-4-nitrobenzene, predicted ¹H

and ¹³C NMR data for the analogous compound, 2-Bromo-1-iodo-4-methylbenzene, are

presented below. This information can serve as a useful reference for anticipating the spectral

features of 2-Bromo-1-iodo-4-nitrobenzene, keeping in mind the differing electronic effects of

a nitro versus a methyl group.

Predicted ¹H NMR Data
The predicted ¹H NMR spectrum of 2-Bromo-1-iodo-4-methylbenzene in CDCl₃ would likely

exhibit three distinct signals in the aromatic region and one signal for the methyl group.[1]

Predicted Chemical
Shift (δ) [ppm]

Multiplicity Integration
Assignment (for 2-
Bromo-1-iodo-4-
methylbenzene)

~7.65 Doublet 1H Aromatic H

~7.30 Doublet of doublets 1H Aromatic H

~6.95 Doublet 1H Aromatic H

~2.35 Singlet 3H -CH₃

Table 1: Predicted ¹H NMR data for 2-Bromo-1-iodo-4-methylbenzene.[1]

Predicted ¹³C NMR Data
The proton-decoupled ¹³C NMR spectrum of 2-Bromo-1-iodo-4-methylbenzene is predicted to

show six signals for the aromatic carbons and one for the methyl carbon.[1]
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Predicted Chemical Shift (δ) [ppm]
Assignment (for 2-Bromo-1-iodo-4-
methylbenzene)

~141.0 C-I

~139.5 C-Br

~134.0 C-H

~131.0 C-H

~129.0 C-H

~95.0 C-CH₃

~22.0 -CH₃

Table 2: Predicted ¹³C NMR data for 2-Bromo-1-iodo-4-methylbenzene.[1]

Experimental Protocols for NMR Spectroscopy
The following are generalized protocols for acquiring ¹H and ¹³C NMR spectra for halogenated

nitrobenzene compounds.[1] Instrument-specific parameters may require optimization.

Sample Preparation
Weigh approximately 5-10 mg of the solid sample of 2-Bromo-1-iodo-4-nitrobenzene.

Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g.,

CDCl₃, DMSO-d₆) in a clean, dry NMR tube.

Ensure the sample is fully dissolved to achieve a homogeneous solution.

¹H NMR Acquisition
Instrumentation: Utilize a 300 MHz or higher field NMR spectrometer.

Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent and

shim the magnetic field to optimize homogeneity.

Acquisition Parameters:
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Acquire the spectrum with a sufficient number of scans to obtain a good signal-to-noise

ratio.

Use a standard pulse sequence.

Referencing: Reference the spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm).

¹³C NMR Acquisition
Instrumentation: Use a 300 MHz or higher field NMR spectrometer.

Acquisition Parameters:

Employ a proton-decoupled pulse sequence.

A significantly larger number of scans will be necessary compared to ¹H NMR due to the

low natural abundance of the ¹³C isotope.

Referencing: Reference the spectrum to the solvent peak (e.g., CDCl₃ at 77.16 ppm).

Visualization of Spectroscopic Workflow and
Molecular Structure
The following diagrams, created using the DOT language, illustrate the logical workflow for

spectroscopic analysis and the chemical structure of 2-Bromo-1-iodo-4-nitrobenzene with

atom numbering for NMR assignment.
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Figure 1: Workflow for Spectroscopic Analysis.
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Figure 2: Chemical Structure and Atom Numbering.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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